Cas no 2757924-81-3 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid)
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid
- 2757924-81-3
- EN300-37101222
-
- Inchi: 1S/C22H16INO5/c23-20-18(9-12(21(26)27)10-19(20)25)24-22(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17,25H,11H2,(H,24,28)(H,26,27)
- InChI Key: QIEKJAQDVIPEJY-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C(=O)O)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O
Computed Properties
- Exact Mass: 501.00732g/mol
- Monoisotopic Mass: 501.00732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37101222-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid |
2757924-81-3 | 95.0% | 0.05g |
$1584.0 | 2025-03-18 | |
| Enamine | EN300-37101222-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid |
2757924-81-3 | 95.0% | 0.1g |
$1660.0 | 2025-03-18 | |
| Enamine | EN300-37101222-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid |
2757924-81-3 | 95.0% | 0.25g |
$1735.0 | 2025-03-18 | |
| Enamine | EN300-37101222-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid |
2757924-81-3 | 95.0% | 0.5g |
$1811.0 | 2025-03-18 | |
| Enamine | EN300-37101222-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid |
2757924-81-3 | 95.0% | 1.0g |
$1887.0 | 2025-03-18 | |
| Enamine | EN300-37101222-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid |
2757924-81-3 | 95.0% | 2.5g |
$3696.0 | 2025-03-18 | |
| Enamine | EN300-37101222-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid |
2757924-81-3 | 95.0% | 5.0g |
$5470.0 | 2025-03-18 | |
| Enamine | EN300-37101222-10.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid |
2757924-81-3 | 95.0% | 10.0g |
$8110.0 | 2025-03-18 |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid
Recent Advances in the Application of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid (CAS: 2757924-81-3) in Chemical Biology and Pharmaceutical Research
The compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid (CAS: 2757924-81-3) has recently emerged as a significant building block in chemical biology and pharmaceutical research. This Fmoc-protected iodinated benzoic acid derivative has shown particular promise in peptide synthesis and targeted drug delivery systems. Recent studies have highlighted its unique structural features that enable precise modifications of bioactive molecules, making it valuable for developing novel therapeutic agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating iodine-containing peptide conjugates for targeted radiotherapy applications. The researchers utilized the 4-iodo substitution on the benzoic acid moiety to enable subsequent radioiodination, while the Fmoc-protected amino group allowed for straightforward incorporation into solid-phase peptide synthesis protocols. This dual functionality makes the compound particularly valuable for developing theranostic agents that combine diagnostic and therapeutic capabilities.
In the field of PROTAC (Proteolysis Targeting Chimeras) development, recent work has employed 2757924-81-3 as a versatile linker component. The hydroxy and carboxylic acid functionalities provide multiple points for conjugation to E3 ligase ligands and target protein binders, while the iodine atom offers a handle for further derivatization or tracking. A Nature Chemical Biology publication from early 2024 reported significantly improved cellular permeability and target engagement for PROTACs incorporating this building block compared to traditional linker chemistries.
The compound's stability under various physiological conditions has been another focus of recent investigations. Studies presented at the 2023 American Chemical Society national meeting showed that the Fmoc-protected amino group remains stable during prolonged exposure to biological media, while still allowing for efficient deprotection when needed. This property makes it particularly useful for developing prodrug strategies where controlled release of active compounds is required.
Emerging applications in chemical biology include the use of 2757924-81-3 as a molecular probe for studying protein-protein interactions. The iodine atom serves as an excellent heavy atom for phasing in X-ray crystallography, while the Fmoc group can be selectively removed to enable conjugation with proteins of interest. Recent work in this area has been published in ACS Chemical Biology, demonstrating the compound's utility in structural biology applications.
From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid to improve yields and purity. A 2024 Organic Process Research & Development paper detailed a novel catalytic system that reduces byproduct formation during the iodination step, significantly enhancing the scalability of production for pharmaceutical applications.
Looking forward, researchers anticipate expanded applications of this compound in antibody-drug conjugates (ADCs) and other targeted delivery systems. The unique combination of functional groups allows for precise control over drug loading and release kinetics, addressing current challenges in ADC development. Several pharmaceutical companies have included derivatives of 2757924-81-3 in their preclinical pipelines, suggesting growing industry recognition of its potential.
2757924-81-3 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxy-4-iodobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)